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Compound of Interest

Compound Name: GsMTx-4

Cat. No.: B15852505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of GsMTx-4 stock

solutions for various experimental applications. GsMTx-4 is a peptide toxin isolated from the

venom of the tarantula Grammostola spatulata and is a potent and selective inhibitor of

mechanosensitive ion channels, including Piezo and some TRP channels.[1][2][3] Proper

preparation and storage of GsMTx-4 stock solutions are critical for obtaining reliable and

reproducible experimental results.

GsMTx-4 Properties and Solubility
GsMTx-4 is an amphipathic peptide with a molecular weight of approximately 4095.84 g/mol

(free base).[4] It is soluble in aqueous solutions such as sterile water or phosphate-buffered

saline (PBS).[3][5] The solubility can be enhanced with sonication.[4]
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Parameter Value Solvent Source

Solubility 1 mg/mL Water Hello Bio[3]

Solubility
100 mg/mL (24.42

mM)
PBS MedchemExpress[5]

Stock Concentration

(Example)
150 µM Buffer

Gnanasambandam et

al., 2017[1]

Typical Experimental

Concentration
1 - 10 µM N/A

Multiple Sources[1][4]

[6]

Experimental Protocol: Preparation of GsMTx-4
Stock Solution
This protocol describes the preparation of a 1 mM GsMTx-4 stock solution.

Materials:

GsMTx-4 peptide (lyophilized powder)

Sterile, nuclease-free water or PBS (pH 7.4)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

(Optional) Bath sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the vial of lyophilized GsMTx-4 to equilibrate to room temperature for 15-

20 minutes before opening to minimize condensation.
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Reconstitution:

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Carefully open the vial and add the required volume of sterile water or PBS to achieve the

desired stock concentration. For example, to prepare a 1 mM stock solution from 1 mg of

GsMTx-4 (assuming a molecular weight of 4095.84 g/mol ), you would add 244.15 µL of

solvent.

Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration

(mol/L))

Volume (µL) = (0.001 g / (4095.84 g/mol * 0.001 mol/L)) * 1,000,000 µL/L = 244.15 µL

Dissolution:

Gently vortex the solution for 1-2 minutes to dissolve the peptide.

If the peptide does not fully dissolve, a brief sonication in a bath sonicator (5-10 minutes)

can be used to aid dissolution.[4] Avoid excessive heating.

Aliquoting:

Once the GsMTx-4 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, low-protein-binding microcentrifuge tubes. This is crucial to avoid

repeated freeze-thaw cycles which can degrade the peptide.[5][7]

Storage:

For long-term storage (up to 6 months), store the aliquots at -80°C.[5][7]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[3][5][7]

Some studies have reported storing freshly prepared solutions at 4°C for no more than 2

days and advise against freezing.[1] The optimal storage condition may depend on the

specific experimental requirements and should be validated.
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GsMTx-4 Mechanism of Action
GsMTx-4 acts as a gating modifier of mechanosensitive ion channels.[1][8] Instead of directly

binding to the channel pore, it partitions into the outer leaflet of the cell membrane.[2][8] This

insertion into the lipid bilayer is thought to alter the local membrane tension, thereby making

the mechanosensitive channels less responsive to mechanical stimuli.[2][8]
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Caption: GsMTx-4 signaling pathway.

Experimental Workflow for GsMTx-4 Stock Solution
Preparation
The following diagram outlines the general workflow for preparing GsMTx-4 stock solutions for

use in experiments.
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Caption: Experimental workflow for GsMTx-4 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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